Cas no 55349-63-8 (Benzenecarboperoxoic acid, 4-nitro-3-(trifluoromethyl)-)

• Product Name: Benzenecarboperoxoic acid, 4-nitro-3-(trifluoromethyl)-
• CAS No: 55349-63-8
• MF: C₈H₄F₃NO₅
• MW: 251.116272926331
• CID: 352191
• PubChem ID: 71364215
• Update Time: 2025-04-19

Benzenecarboperoxoic acid, 4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboperoxoic acid, 4-nitro-3-(trifluoromethyl)-
• 4-nitro-3-(trifluoromethyl)benzenecarboperoxoic acid
• DTXSID30787695
• 55349-63-8
• 4-Nitro-3-(trifluoromethyl)benzene-1-carboperoxoic acid

• Inchi： 1S/C8H4F3NO5/c9-8(10,11)5-3-4(7(13)17-16)1-2-6(5)12(14)15/h1-3,16H
• InChI Key： XQGADPMYVXKTIO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OO)C=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 251.00412
• Monoisotopic Mass: 251.00415671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 89.67